Timelotem: An Obscure 1,2-Fused 1,4-Benzodiazepine with Putative Antipsychotic Activity
Timelotem: An Obscure 1,2-Fused 1,4-Benzodiazepine with Putative Antipsychotic Activity
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: The following information on Timelotem is compiled from very limited publicly available sources. Timelotem is an obscure chemical compound, and there is a significant lack of comprehensive scientific literature detailing its mechanism of action, pharmacology, and clinical effects. This document should be considered a summary of preliminary information and not a definitive technical guide.
Introduction
Timelotem is classified as a 1,2-fused 1,4-benzodiazepine (B1214927) derivative.[1] Its chemical name is 10-fluoro-1,2,3,4,4a,5-hexahydro-3-methyl-7-(2-thienyl)pyrazino[1,2-a][1][2]benzodiazepine, and it is assigned the Chemical Abstracts Service (CAS) registry number 96306-34-2. Based on its structural class and information from commercial suppliers of research chemicals, Timelotem is purported to exhibit antipsychotic, sedative, anxiolytic, and anticonvulsant properties.[1] The primary mechanism of action is suggested to be the enhancement of the action of the neurotransmitter γ-aminobutyric acid (GABA).[1]
Putative Mechanism of Action
The proposed mechanism of action for Timelotem centers on its interaction with the GABAergic system, which is consistent with the known pharmacology of the benzodiazepine (B76468) class of drugs.
Enhancement of GABAergic Neurotransmission
Timelotem is believed to act as a positive allosteric modulator of the GABA-A receptor.[1] GABA-A receptors are ligand-gated ion channels that, upon binding of GABA, open to allow the influx of chloride ions into the neuron. This influx of negative ions leads to hyperpolarization of the cell membrane, making it more difficult for the neuron to fire an action potential and thus exerting an inhibitory effect on neurotransmission.
As a 1,2-fused 1,4-benzodiazepine, Timelotem likely binds to the benzodiazepine site on the GABA-A receptor, which is distinct from the GABA binding site. This binding is thought to induce a conformational change in the receptor that increases the affinity of GABA for its binding site. By enhancing the effect of the endogenous ligand GABA, Timelotem would potentiate the inhibitory signaling in the central nervous system. This amplified inhibitory action is the theoretical basis for its sedative, anxiolytic, and anticonvulsant effects.[1]
The following diagram illustrates the proposed signaling pathway for Timelotem's action at the GABA-A receptor.
Quantitative Data
There is a notable absence of publicly available quantitative data for Timelotem. Key metrics essential for a thorough understanding of its pharmacological profile, such as receptor binding affinities (e.g., Ki), potency (e.g., EC50 or IC50), and pharmacokinetic parameters, have not been found in the accessible scientific literature. The following table highlights the types of data that would be necessary for a comprehensive evaluation of Timelotem.
| Parameter | Description | Value | Reference |
| Binding Affinity (Ki) | The equilibrium dissociation constant, indicating the affinity of Timelotem for the benzodiazepine site on the GABA-A receptor. A lower value indicates higher affinity. | Data not available | |
| Potency (EC50/IC50) | The concentration of Timelotem that produces 50% of its maximal effect (EC50) or inhibits a specific function by 50% (IC50). | Data not available | |
| Efficacy | The maximal response that Timelotem can produce at the GABA-A receptor. | Data not available | |
| Pharmacokinetics | |||
| Absorption | Bioavailability and time to maximum plasma concentration (Tmax). | Data not available | |
| Distribution | Volume of distribution (Vd) and protein binding characteristics. | Data not available | |
| Metabolism | Primary metabolic pathways and involved enzymes (e.g., cytochrome P450 isoforms). | Data not available | |
| Excretion | Elimination half-life (t1/2) and clearance (CL). | Data not available |
Experimental Protocols
Detailed experimental protocols for the study of Timelotem are not available in the public domain. To characterize the mechanism of action of a compound like Timelotem, a series of standard in vitro and in vivo experiments would be required. The following represents a logical workflow of such hypothetical studies.
Hypothetical Radioligand Binding Assay Protocol
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Objective: To determine the binding affinity of Timelotem for the benzodiazepine binding site on the GABA-A receptor.
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Materials:
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Synaptic membrane preparations from rodent brain tissue (e.g., cortex or cerebellum).
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Radioligand, such as [3H]flunitrazepam, which specifically binds to the benzodiazepine site.
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Timelotem at various concentrations.
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Unlabeled benzodiazepine (e.g., diazepam) for determining non-specific binding.
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Assay buffer (e.g., Tris-HCl).
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Glass fiber filters.
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Scintillation counter.
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Procedure:
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Incubate the brain membrane preparations with a fixed concentration of [3H]flunitrazepam and varying concentrations of Timelotem.
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In a parallel set of experiments, incubate the membranes with the radioligand and a high concentration of unlabeled diazepam to determine non-specific binding.
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After reaching equilibrium, rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.
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Wash the filters with ice-cold assay buffer to remove unbound radioligand.
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Measure the radioactivity retained on the filters using a scintillation counter.
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Calculate the specific binding at each concentration of Timelotem by subtracting the non-specific binding from the total binding.
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Analyze the data using non-linear regression to determine the IC50 value, which can then be converted to the Ki value using the Cheng-Prusoff equation.
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Hypothetical Electrophysiology Protocol (Whole-Cell Patch Clamp)
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Objective: To assess the functional effect of Timelotem on GABA-A receptor-mediated currents.
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Materials:
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Cultured neurons (e.g., hippocampal or cortical neurons) or a cell line expressing recombinant GABA-A receptors (e.g., HEK293 cells).
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Patch-clamp rig with amplifier, digitizer, and data acquisition software.
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Borosilicate glass capillaries for pulling patch pipettes.
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Intracellular and extracellular recording solutions.
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GABA at a sub-maximal concentration (e.g., EC20).
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Timelotem at various concentrations.
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Procedure:
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Establish a whole-cell patch-clamp recording from a neuron or transfected cell.
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Voltage-clamp the cell at a holding potential of -60 mV.
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Apply a brief pulse of GABA to elicit an inward chloride current.
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After establishing a stable baseline response to GABA, co-apply GABA with increasing concentrations of Timelotem.
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Measure the peak amplitude of the GABA-evoked current in the absence and presence of Timelotem.
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Plot the potentiation of the GABA response as a function of Timelotem concentration to determine the EC50 and maximal potentiation.
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Conclusion
Timelotem is a structurally interesting 1,2-fused 1,4-benzodiazepine with a plausible mechanism of action as a positive allosteric modulator of the GABA-A receptor. However, the lack of accessible primary scientific literature and empirical data makes it impossible to provide a comprehensive and in-depth technical guide. The information presented here is based on its chemical classification and data from non-peer-reviewed sources. Further research is necessary to elucidate the detailed pharmacology, efficacy, and safety profile of this compound. Professionals in the field of drug development and research should approach this compound with the understanding that its properties are not well-documented in the public scientific domain.
